Cas no 2680716-84-9 (tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate
• CAS No: 2680716-84-9
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 6127073
• PubChem ID: 165909964
• Update Time: 2025-10-12

tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285025
• tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate
• 2680716-84-9

• Inchi： 1S/C13H15N3O4/c1-13(2,3)20-12(17)15(4)11-7-9(8-14)5-6-10(11)16(18)19/h5-7H,1-4H3
• InChI Key： FTBQCJLVJIOHQR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C#N)C=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.10625597g/mol
• Monoisotopic Mass: 277.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.2Ų

Additional information on tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate (CAS No. 2680716-84-9)

tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate (CAS No. 2680716-84-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its nitrophenyl and cyano functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl carbamate moiety, enhances stability and reactivity, making it invaluable for drug discovery and material science applications.

In recent years, the demand for tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate has surged due to its role in developing novel small-molecule inhibitors and protease-targeting agents. Researchers are particularly interested in its potential applications in cancer therapeutics and neurodegenerative disease research, aligning with the growing focus on precision medicine. The compound's CAS No. 2680716-84-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic chemistry perspective, tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate exemplifies the convergence of carbamate chemistry and aromatic nitration techniques. Its cyano group offers a versatile handle for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability has positioned the compound as a staple in medicinal chemistry workflows, particularly in optimizing drug-like properties such as solubility and metabolic stability.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic processes and solvent-free synthesis methods are being explored to improve the sustainability of its production. Such advancements address the pharmaceutical industry's push toward eco-friendly manufacturing, a topic gaining traction among researchers and policymakers alike.

Analytical characterization of tert-butyl N-(5-cyano-2-nitrophenyl)-N-methylcarbamate typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity and structural integrity. These methods are critical for meeting regulatory standards in GMP-compliant applications. The compound's spectral data is often shared in open-access repositories, facilitating collaboration across the scientific community.

Looking ahead, the versatility of CAS No. 2680716-84-9 promises continued innovation in drug design and material engineering. Its integration into AI-driven molecular modeling platforms further accelerates discovery, resonating with trends in computational chemistry. As interdisciplinary research expands, this compound is poised to remain at the forefront of scientific progress.